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Compound of Interest

Compound Name: H-Asp(OcHx)-OH

Cat. No.: B612983

An In-depth Technical Guide to the Safety and Handling of H-Asp(OcHx)-OH

This guide provides a comprehensive overview of the safety and handling guidelines for H-
Asp(OcHXx)-OH (L-Aspartic acid -cyclohexyl ester), a derivative of the amino acid aspartic
acid commonly utilized in peptide synthesis and other chemical applications. The information
herein is compiled for researchers, scientists, and professionals in drug development to ensure
safe laboratory practices. Given the limited availability of a dedicated, extensive safety
monograph for this specific compound, this guide supplements available data with general
principles of laboratory safety and information from closely related compounds.

Chemical and Physical Properties

H-Asp(OcHXx)-OH is a white to off-white powder. It is essential to understand its physical and
chemical properties to handle it appropriately.
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Property Value Source

CAS Number 112259-66-2

L-Aspartic acid beta-cyclohexyl

Synonyms ester, H-L-Asp(cHx)-OH,
Asp(ochx)

Molecular Formula C10H17NO4

Molecular Weight 215.3 g/mol

Appearance White to off-white powder

2-8°C, sealed in a dry
Storage Temperature ]
environment

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl
Acetate, DMSO, Acetone

Hazard Identification and Classification

While a specific hazard classification for H-Asp(OcHx)-OH is not readily available, and a safety
data sheet for the parent compound L-Aspartic acid suggests it is not classified as hazardous
under CLP regulations, it is prudent to handle it with care. The Boc-protected analogue, Boc-
Asp(OcHx)-OH, has been associated with certain hazard statements, which should be
considered as potential risks.
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Experimental Protocols

Detailed experimental protocols for the safety assessment of H-Asp(OcHx)-OH are not publicly
available. The following are generalized protocols based on OECD guidelines that would be

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b612983?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612983?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

appropriate for evaluating the safety of a similar chemical substance.
Protocol 1: Acute Oral Toxicity Assessment (OECD 423)

o Objective: To determine the acute oral toxicity of H-Asp(OcHXx)-OH.

e Animals: Healthy, young adult rodents (e.qg., rats), fasted prior to dosing.
e Procedure:

1. A starting dose of 2000 mg/kg body weight is administered to a group of three animals.
The substance is dissolved or suspended in an appropriate vehicle.

2. Animals are observed for mortality and clinical signs of toxicity for at least 14 days.
3. If no mortality is observed, the LD50 is considered to be greater than 2000 mg/kg.

4. If mortality occurs, the test is repeated with a lower dose (e.g., 300 mg/kg) in another
group of animals.

o Data Collection: Body weight, clinical observations, and necropsy findings are recorded.
Protocol 2: Skin Irritation/Corrosion Test (OECD 404)

¢ Objective: To assess the potential of H-Asp(OcHXx)-OH to cause skin irritation or corrosion.
e Animals: Albino rabbits with healthy, intact skin.

e Procedure:

1. A small amount of the test substance (0.5 g) is applied to a small area of shaved skin and
covered with a gauze patch.

2. The patch is removed after a 4-hour exposure period.

3. The skin is observed for signs of erythema (redness) and edema (swelling) at 1, 24, 48,
and 72 hours after patch removal.
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o Data Collection: Skin reactions are scored and classified according to a standardized scale
to determine the irritation potential.

Safe Handling and Storage

Proper handling and storage are crucial to minimize exposure and maintain the integrity of H-
Asp(OcHXx)-OH.

e Engineering Controls: Use in a well-ventilated area, preferably in a chemical fume hood,
especially when handling powders to avoid inhalation.

o Personal Protective Equipment (PPE):

[¢]

Eye Protection: Wear chemical safety goggles or a face shield.

[e]

Hand Protection: Wear compatible chemical-resistant gloves (e.g., nitrile rubber).

o

Skin and Body Protection: Wear a laboratory coat and ensure skin is not exposed.

(¢]

Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator for
organic vapors and particulates.

* Hygiene Measures: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the
laboratory.

o Storage: Store in a tightly sealed container in a cool, dry place at 2-8°C.
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Caption: Workflow for the safe handling of H-Asp(OcHx)-OH.
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First-Aid Measures

In case of exposure, follow these first-aid procedures:

 Inhalation: Remove the individual to fresh air. If breathing is difficult, give oxygen and seek
medical attention.

o Skin Contact: Immediately flush the skin with plenty of water. Remove contaminated clothing.

» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids. Seek medical attention.

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water
and seek immediate medical attention.

Fire-Fighting and Accidental Release Measures

o Extinguishing Media: Use extinguishing media appropriate for the surrounding fire, such as
dry chemical, carbon dioxide, water spray, or foam.

o Special Hazards: May emit toxic fumes of carbon and nitrogen oxides under fire conditions.
e Accidental Release:

Evacuate the area.

[¢]

o

Wear appropriate PPE.

o

Avoid generating dust.

[¢]

Sweep up the spilled solid material and place it in a sealed container for disposal.

[e]

Clean the spill area thoroughly.

Stability and Reactivity

o Chemical Stability: Stable under recommended storage conditions.

» Conditions to Avoid: Avoid exposure to moisture and strong oxidizing agents.
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e Incompatible Materials: Strong oxidizing agents.

e Hazardous Decomposition Products: Carbon monoxide, carbon dioxide, and nitrogen oxides
may be formed during combustion.
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Caption: Potential hazardous reactions and conditions for H-Asp(OcHx)-OH.

Toxicological Information

No specific toxicological data, such as LD50 or LC50, for H-Asp(OcHx)-OH is available in the
provided search results. For the parent compound, L-aspartic acid, prolonged or repeated
exposure is not known to aggravate medical conditions. However, based on the hazard
information for the Boc-protected analogue, prolonged exposure should be avoided.

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b612983?utm_src=pdf-body-img
https://www.benchchem.com/product/b612983?utm_src=pdf-body
https://www.benchchem.com/product/b612983?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612983?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Disposal Considerations

Dispose of H-Asp(OcHx)-OH and its containers in accordance with all applicable federal, state,
and local environmental regulations. Do not allow the chemical to enter drains or waterways.

This guide is intended to provide a framework for the safe handling of H-Asp(OcHXx)-OH. It is
imperative that all users consult the most current Safety Data Sheet (SDS) provided by the
supplier and adhere to all institutional safety protocols.

 To cite this document: BenchChem. [H-Asp(OcHx)-OH safety and handling guidelines].
BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b612983#h-asp-ochx-oh-safety-and-handling-
guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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